Cas no 248246-46-0 (10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one)

• Product Name: 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one
• CAS No: 248246-46-0
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• MDL: MFCD30471483
• CID: 2952188
• Update Time: 2025-06-09

10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-嘧啶并[4,5-A]咔唑-2-酮,1,11-二氢-10-甲基-
• F15837
• 10-methyl-1,3-dihydropyrimido[4,5-a]carbazol-2-one
• 10-Methyl-11H-pyrimido[4,5-a]carbazole-2-ol
• 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one

• MDL： MFCD30471483
• Inchi： 1S/C15H11N3O/c1-8-3-2-4-10-11-6-5-9-7-16-15(19)18-13(9)14(11)17-12(8)10/h2-7H,1H3,(H2,16,18,19)
• InChI Key： KNTLJZKTLJWQSN-UHFFFAOYSA-N
• SMILES： O=C1NC=C2C=CC3=C4C=CC=C(C)C4=NC3=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 739
• XLogP3: 0.7
• Topological Polar Surface Area: 53.5

Additional information on 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one

10-Methyl-1H,2H,11H-Pyrimido[4,5-a]Carbazol-2-One: A Comprehensive Overview

The compound 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one, with the CAS registry number 248246-46-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidocarbazoles, which are known for their unique structural features and versatile applications. The molecule's structure consists of a pyrimidine ring fused with a carbazole moiety, with a methyl group attached at the 10th position and a ketone group at the 2nd position. These structural elements contribute to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the potential of pyrimido[4,5-a]carbazol derivatives in various applications, particularly in the realm of optoelectronic materials. Researchers have demonstrated that these compounds exhibit excellent photoluminescence properties, making them promising candidates for use in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. The incorporation of the methyl group at the 10th position in 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one further enhances its electronic properties by modifying the conjugation length and stabilizing the excited states.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of pyrimidocarbazole derivatives. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the fused ring system with greater ease and precision. These methods not only improve the scalability of synthesis but also pave the way for further functionalization of the molecule.

In terms of physical properties, pyrimido[4,5-a]carbazol derivatives are known for their high thermal stability and mechanical robustness. These characteristics make them suitable for use in high-performance materials that operate under demanding conditions. Additionally, their ability to form stable thin films has been exploited in the development of advanced electronic devices.

The application of 10-methyl-1H,2H,11H-pyrimido[4,5-a]carbazol-2-one extends beyond optoelectronics into areas such as drug discovery and biotechnology. Its unique structure allows for interactions with biological systems at molecular levels, making it a valuable tool in studying cellular processes and developing therapeutic agents. Recent research has explored its potential as a scaffold for designing bioactive molecules with specific pharmacological properties.

In conclusion, pyrimido[4,5-a]carbazol derivatives like 10-methyl-1H,2H,11H-pyrimido[4,a]carbazol-2-one represent a class of compounds with immense potential across multiple scientific disciplines. Their structural diversity and functional versatility continue to drive innovative research aimed at unlocking new applications in materials science and biotechnology.